Cas no 104096-91-5 (2(1H)-Pyrimidinone,5-amino-6-(methylamino)-)
104096-91-5 structure
Product Name:2(1H)-Pyrimidinone,5-amino-6-(methylamino)-
CAS No:104096-91-5
MF:C5H8N4O
MW:140.143219947815
CID:126023
PubChem ID:433801
Update Time:2025-04-18
2(1H)-Pyrimidinone,5-amino-6-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,5-amino-6-(methylamino)-
- 2(1H)-Pyrimidinone, 5-amino-4-methylamino- (6CI)
- 5-amino-6-(methylamino)-1H-pyrimidin-2-one
- 104096-91-5
- 5-Amino-6-(methylamino)pyrimidin-2(1H)-one
- 5-Amino-6-(methylamino)-2(1H)-pyrimidinone
- AKOS006338878
- DTXSID701267191
-
- Inchi: 1S/C5H8N4O/c1-7-4-3(6)2-8-5(10)9-4/h2H,6H2,1H3,(H2,7,8,9,10)
- InChI Key: QHVVJORQMLDIKD-UHFFFAOYSA-N
- SMILES: O=C1N=CC(=C(NC)N1)N
Computed Properties
- Exact Mass: 140.07
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 79.5Ų
2(1H)-Pyrimidinone,5-amino-6-(methylamino)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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